N-[4-(benzyloxy)-3-ethoxybenzyl]cyclopropanamine hydrochloride

• IUPAC Name: N-[(3-ethoxy-4-phenylmethoxyphenyl)methyl]cyclopropanamine;hydrochloride
• InChI: InChI=1S/C19H23NO2.ClH/c1-2-21-19-12-16(13-20-17-9-10-17)8-11-18(19)22-14-15-6-4-3-5-7-15;/h3-8,11-12,17,20H,2,9-10,13-14H2,1H3;1H
• InChI Key: IXHCVRNYJJKIAW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CNC2CC2)OCC3=CC=CC=C3.Cl
• Molecular Formula: C19H24ClNO2
• Molecular Weight: 333.8 g/mol

Description

N-[4-(benzyloxy)-3-ethoxybenzyl]cyclopropanamine hydrochloride, also known as BEBE, is a chemical compound that has gained significant attention in the scientific community due to its potential use as a research tool. BEBE is a powerful agonist of the trace amine-associated receptor 1 (TAAR1), a G protein-coupled receptor that is involved in a variety of physiological processes, including neurotransmission, metabolism, and behavior.

Mechanism of Action

N-[4-(benzyloxy)-3-ethoxybenzyl]cyclopropanamine hydrochloride exerts its effects by binding to and activating TAAR1, which is expressed in various tissues throughout the body. Activation of TAAR1 leads to the activation of downstream signaling pathways, including the cAMP/PKA pathway and the ERK/MAPK pathway. These pathways are involved in a variety of cellular processes, including neurotransmitter release, gene expression, and cellular metabolism.
Biochemical and Physiological Effects
N-[4-(benzyloxy)-3-ethoxybenzyl]cyclopropanamine hydrochloride has been shown to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release, regulation of glucose homeostasis, and modulation of energy expenditure. Additionally, N-[4-(benzyloxy)-3-ethoxybenzyl]cyclopropanamine hydrochloride has been shown to have anti-inflammatory effects and to modulate the immune response.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[4-(benzyloxy)-3-ethoxybenzyl]cyclopropanamine hydrochloride as a research tool is its high potency and selectivity for TAAR1. This allows for the investigation of specific TAAR1-mediated processes without the interference of other receptors. However, one limitation of N-[4-(benzyloxy)-3-ethoxybenzyl]cyclopropanamine hydrochloride is its low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the use of N-[4-(benzyloxy)-3-ethoxybenzyl]cyclopropanamine hydrochloride in scientific research. One area of interest is the investigation of the role of TAAR1 in the regulation of circadian rhythms and sleep. Additionally, N-[4-(benzyloxy)-3-ethoxybenzyl]cyclopropanamine hydrochloride may have potential therapeutic applications in the treatment of neuropsychiatric and metabolic disorders. Finally, further investigation into the downstream signaling pathways activated by TAAR1 may lead to the identification of novel therapeutic targets for a variety of diseases.

Synthesis Methods

The synthesis of N-[4-(benzyloxy)-3-ethoxybenzyl]cyclopropanamine hydrochloride involves a multi-step process that begins with the preparation of 4-(benzyloxy)-3-ethoxybenzaldehyde. This intermediate is then reacted with cyclopropanecarboxylic acid to form the corresponding ester, which is subsequently reduced to the amine using lithium aluminum hydride. The final step involves the formation of the hydrochloride salt of N-[4-(benzyloxy)-3-ethoxybenzyl]cyclopropanamine hydrochloride. The overall yield of this synthesis is approximately 10%.

Scientific Research Applications

N-[4-(benzyloxy)-3-ethoxybenzyl]cyclopropanamine hydrochloride has been used extensively in scientific research as a tool to investigate the role of TAAR1 in various physiological and pathological processes. For example, N-[4-(benzyloxy)-3-ethoxybenzyl]cyclopropanamine hydrochloride has been shown to modulate dopamine release in the brain, suggesting a potential role in the treatment of neuropsychiatric disorders such as schizophrenia and addiction. Additionally, N-[4-(benzyloxy)-3-ethoxybenzyl]cyclopropanamine hydrochloride has been shown to regulate glucose homeostasis and energy expenditure, indicating a potential role in the treatment of metabolic disorders such as diabetes and obesity.